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Compound of Interest

3-(2,4-Difluorophenyl)propionic
Compound Name: d
aci

Cat. No.: B162310

3-(2,4-Difluorophenyl)propionic acid, identified by the CAS Number 134672-70-1, is a
fluorinated aromatic carboxylic acid of significant interest in the fields of pharmaceutical and
chemical research.[1][2][3][4] Its structure, featuring a difluorinated phenyl ring, imparts unique
physicochemical properties that are highly sought after in the design of novel therapeutic
agents and advanced materials. The strategic placement of fluorine atoms can enhance
metabolic stability, binding affinity, and membrane permeability of a parent molecule, making
this compound a valuable building block in drug discovery.

This guide provides a comprehensive technical overview of 3-(2,4-Difluorophenyl)propionic
acid, intended for researchers, scientists, and drug development professionals. We will explore
its fundamental properties, synthesis methodologies, key applications, and the analytical
techniques required for its characterization, offering field-proven insights into its practical utility.

Physicochemical and Structural Characteristics

The molecular architecture of 3-(2,4-Difluorophenyl)propionic acid is fundamental to its
reactivity and utility. The electron-withdrawing nature of the two fluorine atoms on the benzene
ring influences the acidity of the carboxylic acid group and provides sites for potential
intermolecular interactions within a biological target, such as an enzyme's active site.

Table 1: Core Physicochemical Properties
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Property Value Source(s)
CAS Number 134672-70-1 [1][2]1[4]
Molecular Formula CoHsF20:2 [1112]14]
Molecular Weight 186.16 g/mol [11[2]
Appearance Solid [2]

Melting Point 104-108 °C [2]
SMILES String OC(=0)CCclccc(F)cclF [2]

| InChl Key | XAPRKUUFZCSOTE-UHFFFAOYSA-N |[2] |

Synthesis and Manufacturing: A Methodological
Overview

The synthesis of 3-(2,4-Difluorophenyl)propionic acid typically involves the reduction of a
corresponding unsaturated precursor. Acommon and efficient method is the catalytic
hydrogenation of 3-(2,4-Difluorophenyl)propenoic acid.

Causality in Experimental Design

The choice of a palladium on carbon (Pd/C) catalyst is deliberate; it is a highly effective and
widely used catalyst for the hydrogenation of carbon-carbon double bonds due to its high
activity and selectivity under relatively mild conditions (e.g., moderate hydrogen pressure and
temperature).[5] The solvent system, often a combination like tetrahydrofuran and ethyl
acetate, is selected to ensure the solubility of the starting material and to facilitate the
interaction between the substrate, hydrogen gas, and the solid catalyst.

General Synthesis Workflow Diagram
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Reactants & Catalyst
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Caption: General workflow for the synthesis of 3-(2,4-Difluorophenyl)propionic acid.

Protocol: Catalytic Hydrogenation

o Vessel Preparation: A pressure-rated reaction vessel is charged with a slurry of 10%
palladium on carbon (typically 1-5 mol%) in a suitable solvent such as ethyl acetate.

o Reactant Addition: A solution of 3-(2,4-Difluorophenyl)propenoic acid in a solvent like
tetrahydrofuran is added to the reaction vessel.

o Hydrogenation: The vessel is sealed, purged with nitrogen, and then pressurized with
hydrogen gas (e.g., to 50 psi). The mixture is agitated vigorously at room temperature for a
period of 2-6 hours, or until reaction completion is confirmed by a monitoring technique like
TLC or LC-MS.

o Catalyst Removal: The reaction mixture is carefully depressurized and filtered through a pad
of celite to remove the solid palladium catalyst. This step is critical to prevent contamination
of the final product.
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« |solation: The filtrate is concentrated under reduced pressure to remove the solvent, yielding
the crude 3-(2,4-Difluorophenyl)propionic acid.

 Purification (Optional): If necessary, the product can be further purified by recrystallization
from a suitable solvent system (e.g., ethyl acetate/petroleum ether) to achieve high purity.

Applications in Research and Drug Development

The true value of 3-(2,4-Difluorophenyl)propionic acid lies in its role as a versatile
intermediate. Arylpropionic acid derivatives are a well-established class of non-steroidal anti-
inflammatory drugs (NSAIDs), with ibuprofen being a prominent example.[6] The difluorophenyl
moiety of this specific compound is incorporated into more complex molecules to modulate
their biological activity and pharmacokinetic profiles.[7]

Key Application Areas:

o Synthesis of Heterocyclic Compounds: The carboxylic acid group provides a reactive handle
for constructing larger molecules, such as amides or esters, which can then undergo
cyclization to form heterocyclic systems. These heterocyclic structures are common scaffolds
in many biologically active compounds.[7]

e Fragment-Based Drug Discovery (FBDD): The difluorophenyl group is a valuable fragment
for probing interactions with biological targets. Its inclusion in potential inhibitors for enzymes
like soluble epoxide hydrolase (sEH) highlights its importance in designing targeted
therapeutics.[7]

o Development of Advanced Materials: Beyond pharmaceuticals, fluorinated organic
compounds are used in the synthesis of specialty polymers and agrochemicals, where the
fluorine atoms contribute to desired properties like thermal stability and enhanced biological
activity.[8][9]

Diagram: Role as a Pharmaceutical Building Block
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Caption: Role as a precursor in synthesizing complex bioactive molecules.

Analytical Methodologies for Quality Control

Ensuring the purity and identity of 3-(2,4-Difluorophenyl)propionic acid is critical for its use in
research and manufacturing. High-Performance Liquid Chromatography (HPLC) is a robust
and widely adopted technique for the analysis of non-volatile organic acids.[10][11]

Self-Validating System: HPLC Analysis

A well-designed HPLC method incorporates a reference standard for positive identification (by
retention time) and quantification (by peak area). The choice of a C18 column (a reversed-
phase column) is standard for separating moderately polar organic molecules. The mobile
phase, a buffered mixture of acetonitrile and water, is optimized to achieve good peak shape
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and resolution from potential impurities. A UV detector is suitable as the phenyl ring is a
chromophore.

Analytical Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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